Cas no 1036990-31-4 (N-(3-Bromophenyl)oxan-4-amine)

N-(3-Bromophenyl)oxan-4-amine is a brominated aromatic compound featuring an oxane (tetrahydropyran) amine substituent. Its key structural attributes include a stable heterocyclic ether ring and a reactive bromine group, making it a versatile intermediate in organic synthesis and pharmaceutical research. The oxane moiety enhances solubility and conformational stability, while the 3-bromophenyl group facilitates further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This compound is particularly valuable in the development of bioactive molecules and ligand design due to its balanced reactivity and steric properties. It is typically handled under inert conditions to preserve its integrity.
N-(3-Bromophenyl)oxan-4-amine structure
N-(3-Bromophenyl)oxan-4-amine structure
Product Name:N-(3-Bromophenyl)oxan-4-amine
CAS No:1036990-31-4
MF:C11H14BrNO
MW:256.138962268829
MDL:MFCD12087567
CID:4559600
PubChem ID:43608425
Update Time:2025-06-08

N-(3-Bromophenyl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-(3-bromophenyl)oxan-4-amine
    • (3-Bromo-phenyl)-(tetrahydro-pyran-4-yl)-amine
    • WQWUSTYJQOYFIF-UHFFFAOYSA-N
    • SY322767
    • MFCD12087567
    • SCHEMBL3323461
    • N-(3-Bromophenyl)tetrahydro-2H-pyran-4-amine
    • CS-0048852
    • EN300-166542
    • P18617
    • BS-43033
    • AKOS009624268
    • 1036990-31-4
    • N-(3-Bromophenyl)oxan-4-amine
    • MDL: MFCD12087567
    • Inchi: 1S/C11H14BrNO/c12-9-2-1-3-11(8-9)13-10-4-6-14-7-5-10/h1-3,8,10,13H,4-7H2
    • InChI Key: WQWUSTYJQOYFIF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)NC1CCOCC1

Computed Properties

  • Exact Mass: 255.026
  • Monoisotopic Mass: 255.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 21.3

N-(3-Bromophenyl)oxan-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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